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Compound of Interest

Compound Name: 2-Amino-5-methylinicotinamide

Cat. No.: B3032068

Abstract

This technical guide provides a comprehensive overview of 2-Amino-5-methylnicotinamide
(CAS No: 1021871-28-2), a substituted pyridinecarboxamide of interest to researchers in
medicinal chemistry and drug development.[1][2] Due to the limited availability of published
experimental data for this specific molecule, this document consolidates established
information, presents a plausible synthetic pathway derived from established chemical
principles, and offers predicted spectroscopic data to aid in its identification and
characterization. The guide also explores the potential biological significance of this compound
within the context of nicotinamide metabolism and its possible interaction with key enzymes
such as Nicotinamide N-methyltransferase (NNMT).

Introduction

2-Amino-5-methylnicotinamide belongs to the family of nicotinamides, a class of compounds
central to cellular metabolism as vitamers of Vitamin B3.[3] Nicotinamide itself is a critical
precursor to the coenzymes nicotinamide adenine dinucleotide (NAD) and nicotinamide
adenine dinucleotide phosphate (NADP), which are essential for a vast array of redox reactions
in cellular respiration, DNA repair, and cell signaling.[3] The structural modification of the
nicotinamide scaffold is a key strategy in drug discovery for modulating the activity of enzymes
involved in NAD+ metabolism. One such enzyme of significant therapeutic interest is
Nicotinamide N-methyltransferase (NNMT), which is implicated in various diseases including
metabolic disorders, oncology, and neurodegenerative conditions.[4][5]
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This guide addresses the chemical properties, structure, and a proposed synthetic route for 2-
Amino-5-methylnicotinamide. While experimental data remains scarce in peer-reviewed
literature, this document serves as a foundational resource for researchers initiating studies on
this compound.

Chemical Identity and Physicochemical Properties

2-Amino-5-methylnicotinamide is a pyridine ring substituted with an amino group at the 2-
position, a methyl group at the 5-position, and a carboxamide group at the 3-position.

Structure
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Caption: Chemical structure of 2-Amino-5-methylnicotinamide.
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Physicochemical Data

A comprehensive search of scientific literature and chemical databases did not yield
experimentally determined physicochemical properties for 2-Amino-5-methylnicotinamide.
The following table summarizes its basic molecular identifiers and includes predicted values
where applicable. Researchers are advised to experimentally verify these properties.

Property Value Source

2-Amino-5-methylpyridine-3-

UPAC Name carboxamide

CAS Number 1021871-28-2 [11[2]
Molecular Formula C7H9N3O [1]
Molecular Weight 151.17 g/mol [1]
Appearance No data available [1]
Melting Point Not determined

Boiling Point Not determined

Solubility Not determined

pKa Not determined

OZZGFHIDEHLFCN-
InChl Key [1]
UHFFFAOYSA-N

Proposed Synthesis and Purification

While no specific synthesis for 2-Amino-5-methylnicotinamide has been published, a
plausible and efficient route can be designed based on established transformations of pyridine
derivatives. The proposed two-step synthesis starts from the commercially available 2-amino-5-
methylpyridine.

Proposed Synthetic Pathway

The proposed synthesis involves two key transformations:
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+ Sandmeyer Reaction: Conversion of the 2-amino group to a cyano group via a diazonium
salt intermediate to yield 5-methylnicotinonitrile.

« Hydrolysis of Nitrile: Partial hydrolysis of the nitrile group to a primary amide (nicotinamide)
under controlled conditions.

2-Amino-5-methylpyridine w»
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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